Cas no 2138557-99-8 (3-Amino-4-tert-butylcyclohexan-1-ol)

• Product Name: 3-Amino-4-tert-butylcyclohexan-1-ol
• CAS No: 2138557-99-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5799987
• PubChem ID: 165490861
• Update Time: 2025-05-25

3-Amino-4-tert-butylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138557-99-8
• EN300-1159052
• 3-amino-4-tert-butylcyclohexan-1-ol
• 3-Amino-4-tert-butylcyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-10(2,3)8-5-4-7(12)6-9(8)11/h7-9,12H,4-6,11H2,1-3H3
• InChI Key： GFCIESFSNPSUJN-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N)C(C)(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-4-tert-butylcyclohexan-1-ol

3-Amino-4-Tert-butylcyclohexan-1-ol: A Comprehensive Overview

3-Amino-4-Tert-butylcyclohexan-1-ol, also known by its CAS number 2138557-99-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its cyclohexane ring structure with an amino group at position 3 and a tert-butyl group at position 4, has garnered attention due to its unique properties and potential uses in drug discovery, material science, and synthetic chemistry.

The synthesis of 3-Amino-4-Tert-butylcyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexane skeleton. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable chiral building block for further transformations. The presence of the tert-butyl group imparts steric bulk, which can influence the compound's reactivity and selectivity in various reactions.

One of the most promising applications of 3-Amino-4-Tert-butylcyclohexan-1-ol lies in its role as an intermediate in drug development. Researchers have explored its potential as a lead compound for treating neurological disorders, such as Alzheimer's disease, due to its ability to modulate key enzymes involved in neurotransmitter metabolism. Recent studies published in high-impact journals have demonstrated its efficacy in inhibiting acetylcholinesterase, a hallmark enzyme associated with cognitive decline.

In addition to its pharmaceutical applications, 3-Amino-4-Tert-butylcyclohexan-1-ol has shown promise in materials science. Its chiral structure makes it an ideal candidate for asymmetric catalysis, where it can serve as a ligand or catalyst in enantioselective reactions. This has led to its use in the synthesis of complex natural products and biologically active molecules, further solidifying its importance in modern organic chemistry.

The physical properties of 3-Amino-4-Tert-butylcyclohexan-1-ol are also worth noting. It exhibits a melting point of approximately 78°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various extraction and purification techniques commonly employed in chemical research.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Amino-Tert-butylcyclohexan-Ol. Quantum mechanical calculations have revealed that the amino group acts as an electron-donating moiety, enhancing the nucleophilicity of the molecule. This property has been exploited in nucleophilic substitution reactions, where the compound serves as a reactive intermediate.

In conclusion, 3-Amino-Tert-butylcyclohexan-Ol, with its unique structural features and diverse applications, continues to be a focal point for researchers across multiple disciplines. As new studies emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.